Cas no 2680534-02-3 (Potassium 2-(2-methylpyridin-3-yl)propanoate)

• Product Name: Potassium 2-(2-methylpyridin-3-yl)propanoate
• CAS No: 2680534-02-3
• MF: C₉H₁₀KNO₂
• MW: 203.27950334549
• CID: 6012779
• PubChem ID: 165941240
• Update Time: 2025-06-13

Potassium 2-(2-methylpyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28332880
• potassium 2-(2-methylpyridin-3-yl)propanoate
• 2680534-02-3
• Potassium 2-(2-methylpyridin-3-yl)propanoate

• Inchi： 1S/C9H11NO2.K/c1-6(9(11)12)8-4-3-5-10-7(8)2;/h3-6H,1-2H3,(H,11,12);/q;+1/p-1
• InChI Key： COTTWWUFOSOFMI-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(C(C)C1=CC=CN=C1C)=O

Computed Properties

• Exact Mass: 203.03486005g/mol
• Monoisotopic Mass: 203.03486005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų

Additional information on Potassium 2-(2-methylpyridin-3-yl)propanoate

Potassium 2-(2-methylpyridin-3-yl)propanoate (CAS No. 2680534-02-3): A Comprehensive Overview

Potassium 2-(2-methylpyridin-3-yl)propanoate, identified by its CAS number 2680534-02-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a pyridine core with a propionic acid side chain, has garnered attention due to its potential applications in drug development and biochemical research. The unique structural features of this molecule make it a valuable candidate for further investigation, particularly in the context of novel therapeutic agents and mechanistic studies.

The molecular structure of Potassium 2-(2-methylpyridin-3-yl)propanoate consists of a potassium counterion paired with the organic anion derived from 2-(2-methylpyridin-3-yl)propanoic acid. The pyridine ring, a well-known pharmacophore, contributes to the compound's solubility and interaction with biological targets. The presence of a methyl group at the 2-position of the pyridine ring and a propionic acid side chain at the 3-position introduces additional functional groups that can influence its reactivity and biological activity.

In recent years, there has been growing interest in pyridine derivatives as pharmacological agents due to their diverse biological activities. Studies have shown that compounds containing the pyridine scaffold exhibit properties such as receptor binding, enzyme inhibition, and anti-inflammatory effects. Potassium 2-(2-methylpyridin-3-yl)propanoate is no exception, and its potential as a building block for more complex molecules has been explored in several research endeavors.

One of the most compelling aspects of Potassium 2-(2-methylpyridin-3-yl)propanoate is its versatility in synthetic chemistry. The compound can serve as a precursor for more complex derivatives, allowing researchers to modify its structure to achieve specific biological outcomes. For instance, the propionic acid side chain can be further functionalized to introduce additional pharmacophores or to enhance solubility and bioavailability. Similarly, the pyridine ring can be used as a scaffold for covalent attachment to other molecules, enabling the development of prodrugs or targeted delivery systems.

The synthesis of Potassium 2-(2-methylpyridin-3-yl)propanoate involves several key steps that highlight its synthetic utility. The process typically begins with the condensation of 2-methylpyridine with propionic acid or its derivatives under basic conditions, forming 2-(2-methylpyridin-3-yl)propanoic acid. This intermediate is then converted into its potassium salt by treatment with potassium hydroxide or another suitable base. The resulting salt is highly soluble in polar solvents, making it suitable for further purification and characterization.

The pharmacological potential of Potassium 2-(2-methylpyridin-3-yl)propanoate has been explored in various preclinical studies. Research indicates that this compound may have applications in treating neurological disorders, inflammation, and other diseases where pyridine-based compounds have shown efficacy. For example, studies have suggested that derivatives of this compound may interact with neurotransmitter receptors, potentially leading to new treatments for conditions such as depression and anxiety.

In addition to its pharmacological applications, Potassium 2-(2-methylpyridin-3-yl)propanoate has found use in biochemical research as a tool for studying enzyme mechanisms and protein interactions. Its unique structural features make it an excellent candidate for use in enzyme inhibition studies, where it can help researchers understand the binding kinetics and thermodynamics of target enzymes. Furthermore, its ability to form coordination complexes with metal ions has opened up new avenues for studying metalloprotein interactions and catalytic processes.

The analytical characterization of Potassium 2-(2-methylpyridin-3-yl)propanoate is another area where this compound has been extensively studied. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to determine its molecular structure and confirm its identity. These studies have provided valuable insights into the compound's conformational preferences and chemical environment, which are crucial for understanding its biological activity.

The solubility profile of Potassium 2-(2-methylpyridin-3-yl)propanoate is also an important consideration for its practical applications. The compound exhibits good solubility in water and polar organic solvents, making it suitable for formulation into various pharmaceutical forms. This solubility property is particularly advantageous for developing oral medications or injectable solutions where high bioavailability is desired.

In conclusion, Potassium 2-(2-methylpyridin-3-yl)propanoate (CAS No. 2680534-02-3) is a versatile compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features make it a valuable tool for drug development, mechanistic studies, and synthetic chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.